Cas no 1393441-79-6 (5-Bromo-2-(3-carboxypropyl)aminobenzoic acid)
5-Bromo-2-(3-carboxypropyl)aminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-[(3-carboxypropyl)amino]benzoic acid
- BBL026576
- STL367186
- V2909
- 5-bromo-2-(3-carboxypropylamino)benzoic acid
- 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid
-
- Inchi: 1S/C11H12BrNO4/c12-7-3-4-9(8(6-7)11(16)17)13-5-1-2-10(14)15/h3-4,6,13H,1-2,5H2,(H,14,15)(H,16,17)
- InChI Key: WCTVMCGXSAYRRR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)NCCCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 285
- XLogP3: 2.5
- Topological Polar Surface Area: 86.6
5-Bromo-2-(3-carboxypropyl)aminobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B682083-10mg |
5-Bromo-2-[(3-carboxypropyl)amino]benzoic acid |
1393441-79-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B682083-50mg |
5-Bromo-2-[(3-carboxypropyl)amino]benzoic acid |
1393441-79-6 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B682083-100mg |
5-Bromo-2-[(3-carboxypropyl)amino]benzoic acid |
1393441-79-6 | 100mg |
$ 185.00 | 2022-06-06 | ||
| A2B Chem LLC | AE62571-250mg |
5-Bromo-2-[(3-carboxypropyl)amino]benzoic acid |
1393441-79-6 | 95% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AE62571-1g |
5-Bromo-2-[(3-carboxypropyl)amino]benzoic acid |
1393441-79-6 | 95% | 1g |
$499.00 | 2024-04-20 |
5-Bromo-2-(3-carboxypropyl)aminobenzoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid
Comprehensive Overview of 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid (CAS No. 1393441-79-6)
5-Bromo-2-(3-carboxypropyl)aminobenzoic acid (CAS No. 1393441-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique brominated aromatic structure and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C11H12BrNO4, highlights its potential for applications in drug discovery and material science.
The growing interest in 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid is driven by its role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its ability to modulate enzymatic activity, making it a candidate for studying inflammatory pathways and metabolic disorders. With the rise of personalized medicine, compounds like this are increasingly sought after for their potential to address unmet medical needs.
From a structural perspective, the presence of a bromo substituent at the 5-position of the benzoic acid ring enhances the compound's reactivity, enabling selective modifications. The 3-carboxypropylamino side chain further contributes to its solubility and binding affinity, which are critical for drug formulation and bioconjugation. These features align with current trends in green chemistry, where efficient synthesis and minimal waste are prioritized.
In the context of AI-driven drug discovery, 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid has been explored as a building block for machine learning-assisted molecular design. Its well-defined physicochemical properties make it an ideal candidate for cheminformatics studies, addressing common queries such as "How to optimize lead compounds for better bioavailability?" or "What are the latest advancements in heterocyclic chemistry?"
The compound's stability under varying pH conditions also makes it suitable for proteomics and biomarker research. As the scientific community shifts toward high-throughput screening, 1393441-79-6 is frequently referenced in discussions about scalable synthesis and structure-activity relationships. These topics resonate with researchers seeking to balance cost-efficiency and innovation.
Beyond pharmaceuticals, 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid has potential applications in agrochemicals and functional materials. Its bromine moiety offers opportunities for catalysis and polymer modification, addressing industry demands for sustainable alternatives. This versatility underscores its relevance in answering search trends like "How to design eco-friendly chemical intermediates?" or "What are novel uses for halogenated compounds in material science?"
In summary, 5-Bromo-2-(3-carboxypropyl)aminobenzoic acid (CAS No. 1393441-79-6) exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted properties cater to evolving research priorities, from precision therapeutics to sustainable manufacturing, ensuring its continued prominence in scientific literature and commercial applications.
1393441-79-6 (5-Bromo-2-(3-carboxypropyl)aminobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)